N-({[3,3'-bithiophene]-5-yl}methyl)-N'-phenylethanediamide

• IUPAC Name: N'-phenyl-N-[(4-thiophen-3-ylthiophen-2-yl)methyl]oxamide
• InChI: InChI=1S/C17H14N2O2S2/c20-16(17(21)19-14-4-2-1-3-5-14)18-9-15-8-13(11-23-15)12-6-7-22-10-12/h1-8,10-11H,9H2,(H,18,20)(H,19,21)
• InChI Key: GMSWMGJVPBHTGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C(=O)NCC2=CC(=CS2)C3=CSC=C3
• Molecular Formula: C17H14N2O2S2
• Molecular Weight: 342.4 g/mol

Description

The compound is a derivative of bithiophene, which is a type of organic compound with a structure based on two thiophene rings connected by a single bond. Bithiophene is part of a broader class of compounds known as conjugated polymers, which have alternating single and multiple bonds and exhibit interesting electronic properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds, such as n-type conjugated polymers comprising a bithiophene imide (BTI) unit, have been synthesized via direct arylation polycondensation. This method involves the reaction of an aryl halide with an aromatic compound in the presence of a palladium catalyst and a base.

Molecular Structure Analysis

The molecular structure of this compound would likely be influenced by the bithiophene component. Bithiophene molecules have been found to exhibit unique swivel-cruciform configurations and weak intermolecular π–π stacking.

Mechanism of Action

The mechanism of action is not clear without specific context. In the field of organic electronics, bithiophene derivatives can act as semiconductors, facilitating the movement of charge carriers.

Future Directions

The use of bithiophene and its derivatives in organic electronics, particularly in the development of organic field-effect transistors and solar cells, is a promising area of research. Further studies could explore the potential of this specific compound in such applications.